(2R*,3S*,6R*)-5-benzoyl-3-phenyl-1,5-diazatricyclo[5.2.2.0~2,6~]undecane

• IUPAC Name: phenyl-[(2R,3S,6R)-3-phenyl-1,5-diazatricyclo[5.2.2.02,6]undecan-5-yl]methanone
• InChI: InChI=1S/C22H24N2O/c25-22(18-9-5-2-6-10-18)24-15-19(16-7-3-1-4-8-16)21-20(24)17-11-13-23(21)14-12-17/h1-10,17,19-21H,11-15H2/t19-,20-,21-/m1/s1
• InChI Key: FQSOQPSGTLIMBD-NJDAHSKKSA-N
• Canonical SMILES: C1CN2CCC1C3C2C(CN3C(=O)C4=CC=CC=C4)C5=CC=CC=C5
• Isomeric SMILES: C1CN2CCC1[C@@H]3[C@H]2[C@H](CN3C(=O)C4=CC=CC=C4)C5=CC=CC=C5
• Molecular Formula: C22H24N2O
• Molecular Weight: 332.4 g/mol

Description

(2R*,3S*,6R*)-5-benzoyl-3-phenyl-1,5-diazatricyclo[5.2.2.0~2,6~]undecane, also known as BZP, is a psychoactive drug that belongs to the class of piperazines. BZP has gained popularity as a recreational drug due to its stimulant properties. However, BZP has also been studied for its potential therapeutic applications.

Mechanism of Action

(2R*,3S*,6R*)-5-benzoyl-3-phenyl-1,5-diazatricyclo[5.2.2.0~2,6~]undecane acts as a stimulant by increasing the release of dopamine and norepinephrine in the brain. (2R*,3S*,6R*)-5-benzoyl-3-phenyl-1,5-diazatricyclo[5.2.2.0~2,6~]undecane also inhibits the reuptake of these neurotransmitters, leading to an increase in their levels in the synaptic cleft. This results in increased alertness, energy, and euphoria.
Biochemical and Physiological Effects:
(2R*,3S*,6R*)-5-benzoyl-3-phenyl-1,5-diazatricyclo[5.2.2.0~2,6~]undecane has been shown to increase heart rate, blood pressure, and body temperature. (2R*,3S*,6R*)-5-benzoyl-3-phenyl-1,5-diazatricyclo[5.2.2.0~2,6~]undecane also has effects on the gastrointestinal system, causing nausea and vomiting. (2R*,3S*,6R*)-5-benzoyl-3-phenyl-1,5-diazatricyclo[5.2.2.0~2,6~]undecane has been shown to have addictive potential, with users experiencing withdrawal symptoms such as anxiety, depression, and fatigue.

Advantages and Limitations for Lab Experiments

(2R*,3S*,6R*)-5-benzoyl-3-phenyl-1,5-diazatricyclo[5.2.2.0~2,6~]undecane has advantages in lab experiments due to its stimulant properties. (2R*,3S*,6R*)-5-benzoyl-3-phenyl-1,5-diazatricyclo[5.2.2.0~2,6~]undecane can be used to study the effects of dopamine and norepinephrine on behavior and cognition. However, (2R*,3S*,6R*)-5-benzoyl-3-phenyl-1,5-diazatricyclo[5.2.2.0~2,6~]undecane also has limitations in lab experiments due to its potential for addiction and withdrawal symptoms.

Future Directions

Future research on (2R*,3S*,6R*)-5-benzoyl-3-phenyl-1,5-diazatricyclo[5.2.2.0~2,6~]undecane should focus on its potential therapeutic applications, particularly in the treatment of ADHD and narcolepsy. Further research is needed to determine the optimal dosage and duration of treatment. Additionally, research should focus on the long-term effects of (2R*,3S*,6R*)-5-benzoyl-3-phenyl-1,5-diazatricyclo[5.2.2.0~2,6~]undecane use, including its potential for addiction and withdrawal symptoms.

Synthesis Methods

The synthesis of (2R*,3S*,6R*)-5-benzoyl-3-phenyl-1,5-diazatricyclo[5.2.2.0~2,6~]undecane can be achieved through a variety of methods. One of the most common methods is the reaction of benzyl chloride with 1,2-diphenylethylenediamine in the presence of a base such as sodium hydroxide. The resulting product is then purified through recrystallization.

Scientific Research Applications

(2R*,3S*,6R*)-5-benzoyl-3-phenyl-1,5-diazatricyclo[5.2.2.0~2,6~]undecane has been studied for its potential therapeutic applications, particularly in the treatment of attention deficit hyperactivity disorder (ADHD) and narcolepsy. (2R*,3S*,6R*)-5-benzoyl-3-phenyl-1,5-diazatricyclo[5.2.2.0~2,6~]undecane has been shown to increase dopamine and norepinephrine levels in the brain, which are neurotransmitters that play a role in attention and alertness.